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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of satellite-based

measurements of Peroxyacetyl Nitrate (PAN) from the Infrared Atmospheric Sounding

Interferometer (IASI) and the Cross-track Infrared Sounder (CrIS) with ground-based Fourier

Transform Infrared (FTIR) spectrometer measurements. PAN is a crucial atmospheric

compound, acting as a reservoir for nitrogen oxides (NOx), which plays a significant role in

tropospheric ozone formation and the long-range transport of pollutants. Accurate satellite

monitoring of PAN is therefore essential for air quality and climate studies. This guide

summarizes key quantitative data from validation studies, details the experimental protocols,

and visualizes the validation workflow.

Data Presentation: Satellite vs. Ground-Based PAN
Measurements
The validation of satellite PAN data relies on comparing the retrieved total columns or profiles

with trusted ground-based measurements. The following tables summarize the available

quantitative data from validation studies. It is important to note that while qualitative agreement
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is often reported, comprehensive quantitative statistics are still an area of active research,

particularly for direct comparisons of PAN from both IASI and CrIS with ground-based FTIR

data.

Table 1: Quantitative Comparison of CrIS PAN Retrievals with Other Datasets

Comparison
Dataset

Key Findings
Quantitative
Metrics

Reference

Aircraft

Measurements (ATom

Mission)

Good consistency,

though a systematic

negative bias is

observed in CrIS PAN

data. The standard

deviation of

differences provides

an estimate of CrIS

uncertainty.

Bias: ~ -0.1

ppbvStandard

Deviation of

Differences (Single

FOV): 0.08

ppbvStandard

Deviation of

Differences (Averaged

Retrievals): 0.05 ppbv

[1]

Ground-Based FTIR

(Analogous NH3

Validation)

For Ammonia (NH3), a

chemically different

but similarly retrieved

species, CrIS shows a

strong positive

correlation with

ground-based FTIR

data with minimal bias

under moderate to

polluted conditions.

This suggests

potential for similar

performance with

PAN.

Correlation Coefficient

(r): 0.77Slope:

1.02Relative

Difference

(Moderate/Polluted):

~0-5%Standard

Deviation of Relative

Difference: 25-50%

[2][3][4][5][6]

Table 2: Qualitative and Emerging Quantitative Comparison of IASI PAN Retrievals with

Ground-Based FTIR
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Comparison
Dataset

Key Findings
Quantitative
Metrics

Reference

Ground-Based FTIR

(NDACC)

IASI PAN total

columns show good

consistency and

agreement in

seasonal cycles with

ground-based FTIR

measurements at

remote sites.

Specific quantitative

metrics such as

correlation coefficients

and biases are not

detailed in the

provided search

results but are

subjects of ongoing

research. The

consistency in

seasonal cycles is a

key qualitative

validation metric.

[7][8][9]

Optimal Estimation

Inversion Retrieval

The ANNI retrieval for

IASI shows excellent

agreement with

results from a more

traditional optimal

estimation method,

with differences

primarily occurring at

low sensitivity levels.

Overall excellent

agreement, but

specific numerical

comparisons are not

provided in the search

results.

[10]

Experimental Protocols
Accurate validation requires robust and well-documented experimental protocols for both

satellite and ground-based measurements.

Satellite Data Retrieval Methodologies
1. CrIS (Cross-track Infrared Sounder) - TROPESS/MUSES Algorithm

The Tropospheric Ozone and its Precursors from Earth System Sounding (TROPESS) project

utilizes the MUlti-SpEctra, MUlti-SpEcies, MUlti-SEnsors (MUSES) retrieval algorithm for CrIS

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://online.ucpress.edu/elementa/article/9/1/00027/118497/First-retrievals-of-peroxyacetyl-nitrate-PAN-from
https://orbi.uliege.be/bitstream/2268/291398/1/GEOS-Chem_poster_PardoCantos_Final.pdf
https://pubs.acs.org/doi/10.1021/acs.est.4c01980
https://orfeo.belnet.be/handle/internal/7163
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PAN data.[1][11][12][13]

Retrieval Approach: MUSES employs an optimal estimation approach with a priori

constraints.[1] The forward model used is the Optimal Spectral Sampling (OSS) fast radiative

transfer model.[1]

Input Data: The algorithm uses single-field-of-view Level 1B calibrated and geolocated

radiance spectra from the CrIS instrument.[1]

Vertical Sensitivity: CrIS PAN retrievals have peak sensitivity in the mid-troposphere (around

400-500 hPa). The degrees of freedom for signal (DOFS) are generally less than 1.0,

indicating that the retrievals provide information on the total column amount rather than the

vertical distribution of PAN.[1]

Data Products: The TROPESS project delivers Level 2 data products containing vertical

profiles of the retrieved atmospheric state of PAN, along with formal uncertainties and

diagnostic information.[11]

2. IASI (Infrared Atmospheric Sounding Interferometer) - ANNI Algorithm

The Artificial Neural Network for IASI (ANNI) retrieval framework is used to derive PAN total

columns from IASI radiance spectra.[7][8][9][10][14]

Retrieval Approach: The ANNI retrieval is a two-step process. First, a hyperspectral range

index (HRI) is calculated to quantify the spectral signature of PAN in the IASI radiance

spectrum. Subsequently, an artificial feedforward neural network converts this HRI into a

total column abundance of PAN.[7][9][10]

Input Data: The retrieval is applied to each radiance spectrum recorded by the IASI

instrument on the Metop series of satellites.[7][8]

Data Filtering: The data is pre-filtered to include only scenes with a cloud fraction below

10%. An additional post-filter removes measurements where the sensitivity to PAN is too low

for a meaningful retrieval.[7][8]

Vertical Sensitivity: An independent analysis using an optimal estimation approach has

shown that the primary sensitivity of IASI to PAN is in the altitude range of 2 to 10 km. The
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retrieval does not provide vertically resolved partial columns.[7]

Ground-Based Measurement Methodology
NDACC FTIR Spectrometers - SFIT-4 Algorithm

The Network for the Detection of Atmospheric Composition Change (NDACC) operates a

global network of high-resolution FTIR spectrometers that provide long-term measurements of

various atmospheric trace gases, including PAN.[7][8][15][16]

Measurement Principle: The FTIR instruments record direct solar absorption spectra in the

mid-infrared region. The absorption features of different gases are then used to retrieve their

atmospheric concentrations.[15]

Retrieval Algorithm: The SFIT-4 (SpectraFit version 4) algorithm, which is based on the

optimal estimation method, is commonly used to retrieve PAN total columns and vertical

profiles from the recorded spectra.[7][8][16][17]

Retrieval Inputs: The SFIT-4 algorithm requires several inputs, including the measured solar

absorption spectra, a priori vertical profiles of PAN and interfering species, and

meteorological data (pressure and temperature profiles) typically obtained from sources like

the National Centers for Environmental Prediction (NCEP).[15]

Data Harmonization: To ensure consistency across the network, retrievals are often

performed using harmonized layering schemes for the atmospheric profiles.[7][8]

Instrument Calibration: The FTIR instruments are regularly calibrated using gas cell

measurements (e.g., HBr or N2O) and the LINEFIT software to ensure the accuracy of the

instrumental line shape.[7]

Mandatory Visualization
The following diagrams illustrate the logical workflow of validating satellite PAN data with

ground-based measurements and the signaling pathways involved in PAN's atmospheric role.
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Caption: Workflow for validating satellite PAN data with ground-based FTIR measurements.
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Caption: Simplified atmospheric pathway of PAN formation and its role in ozone production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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